Cas no 852374-67-5 (N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 852374-67-5
• MF: C₁₉H₁₃BrFN₅OS
• MW: 458.306824445724
• CID: 5964216
• PubChem ID: 16815084
• Update Time: 2025-10-24

N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-(4-bromophenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• Acetamide, N-(4-bromophenyl)-2-[[3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• N-(4-bromophenyl)-2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• 852374-67-5
• AKOS024595265
• AB00671996-01
• N-(4-bromophenyl)-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• F0676-0388

• Inchi： 1S/C19H13BrFN5OS/c20-13-4-6-15(7-5-13)22-17(27)11-28-18-9-8-16-23-24-19(26(16)25-18)12-2-1-3-14(21)10-12/h1-10H,11H2,(H,22,27)
• InChI Key： BDQXUIDHRQJLLM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1=NN2C(C3=CC=CC(F)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 457.00082g/mol
• Monoisotopic Mass: 457.00082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: 11.88±0.70(Predicted)

Additional information on N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Introduction to N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 852374-67-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for drug discovery and development. The presence of both bromine and fluorine substituents in its structure enhances its reactivity and binding affinity, which are critical factors in designing novel bioactive molecules.

The chemical structure of N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is characterized by a complex heterocyclic system that includes a triazolobipyridazine core. This core is flanked by sulfanyl and acetamide functional groups, which contribute to the molecule's solubility and interaction with biological targets. The 1,2,4triazolo moiety is particularly noteworthy as it has been extensively studied for its antimicrobial and anti-inflammatory properties. Recent research has demonstrated that such triazolobipyridazine derivatives exhibit potent activity against various pathogens by disrupting essential cellular processes.

In the realm of drug discovery, the strategic placement of halogen atoms such as bromine and fluorine plays a crucial role in modulating the pharmacokinetic properties of small molecules. The bromine atom at the 4-position of the phenyl ring enhances electrophilicity, making the compound more susceptible to nucleophilic attack during biochemical reactions. Conversely, the fluorine atom at the 3-position of another phenyl ring introduces lipophilicity while maintaining metabolic stability. This balance is essential for achieving optimal bioavailability and target engagement.

The sulfanyl group in N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide contributes to its ability to form hydrogen bonds with biological targets, thereby increasing binding affinity. This feature has been exploited in the design of molecules targeting enzymes and receptors involved in metabolic disorders and cancer. For instance, studies have shown that sulfanyl-containing derivatives can inhibit kinases by competing with ATP binding sites or modulating enzyme conformation.

The acetamide moiety at the terminal position of the molecule further enhances its versatility as a pharmacological tool. Acetamides are known for their ability to improve solubility and reduce toxicity in drug candidates. In addition, they can serve as linkers between different pharmacophoric units, allowing for fine-tuning of molecular properties. The combination of these structural elements makes N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide a valuable scaffold for developing novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking simulations have been particularly useful in understanding how N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide interacts with target proteins. These studies have revealed that the compound can bind to various enzymes and receptors with high affinity, suggesting its potential as an inhibitor or modulator in therapeutic contexts.

In vitro studies have further validated the bioactivity of N-(4-bromophenyl)-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide by demonstrating its ability to modulate key signaling pathways involved in diseases such as cancer and inflammation. For example, researchers have observed that this compound can inhibit Janus kinases (JAKs), which are central mediators of inflammatory responses. By blocking JAK activity, N-(4-bromophenyl-)2{...} may offer a new approach to treating chronic inflammatory conditions without compromising immune function.

The synthesis of N-(4-bromophenyl-)2{...} involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. These methods not only improve synthetic efficiency but also allow for easier modification of the molecule's structure to optimize its biological properties.

The potential therapeutic applications of N-(4-bromophenyl-)2{...} extend beyond inflammation and cancer treatment. Preliminary studies suggest that it may also have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its unique structural features make it an attractive candidate for developing antiviral agents by targeting viral proteases or polymerases.

In conclusion, N-(4-bromophenyl-)2{...} is a multifaceted compound with significant potential in chemical biology and drug discovery. Its complex structure integrates multiple pharmacophoric elements that enhance its bioactivity and selectivity against various biological targets. As research continues to uncover new therapeutic applications for this molecule, it is likely to play an increasingly important role in developing next-generation therapeutics for human diseases.